Cas no 2229632-34-0 (3-3-chloro-4-(trifluoromethyl)phenyl-2,2-difluoropropan-1-amine)

• Product Name: 3-3-chloro-4-(trifluoromethyl)phenyl-2,2-difluoropropan-1-amine
• CAS No: 2229632-34-0
• MF: C₁₀H₉ClF₅N
• MW: 273.630179166794
• CID: 5912532
• PubChem ID: 165855543
• Update Time: 2025-06-30

3-3-chloro-4-(trifluoromethyl)phenyl-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-3-chloro-4-(trifluoromethyl)phenyl-2,2-difluoropropan-1-amine
• 3-[3-chloro-4-(trifluoromethyl)phenyl]-2,2-difluoropropan-1-amine
• EN300-1941116
• 2229632-34-0

• Inchi： 1S/C10H9ClF5N/c11-8-3-6(4-9(12,13)5-17)1-2-7(8)10(14,15)16/h1-3H,4-5,17H2
• InChI Key： IWNGXANMNYRUTN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(=C1)CC(CN)(F)F

Computed Properties

• Exact Mass: 273.0343678g/mol
• Monoisotopic Mass: 273.0343678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 3-3-chloro-4-(trifluoromethyl)phenyl-2,2-difluoropropan-1-amine

Comprehensive Analysis of 3-3-chloro-4-(trifluoromethyl)phenyl-2,2-difluoropropan-1-amine (CAS No. 2229632-34-0)

The compound 3-3-chloro-4-(trifluoromethyl)phenyl-2,2-difluoropropan-1-amine (CAS No. 2229632-34-0) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and agrochemical research. This fluorinated amine derivative stands out for its trifluoromethyl and difluoropropan moieties, which contribute to its distinct physicochemical properties. Researchers are particularly interested in its bioactivity profile, as fluorinated compounds often exhibit enhanced metabolic stability and membrane permeability.

In the context of current trends, the demand for fluorinated building blocks like 3-3-chloro-4-(trifluoromethyl)phenyl-2,2-difluoropropan-1-amine has surged, driven by the pharmaceutical industry's focus on targeted drug design. The compound's CAS No. 2229632-34-0 is frequently searched in databases such as Reaxys and SciFinder, reflecting its relevance in medicinal chemistry. Its structural features align with the growing interest in halogenated compounds, which are pivotal in developing kinase inhibitors and GPCR modulators.

From a synthetic perspective, 3-3-chloro-4-(trifluoromethyl)phenyl-2,2-difluoropropan-1-amine offers versatility as an intermediate. Its chloro-trifluoromethylphenyl group enables selective functionalization, making it valuable for structure-activity relationship (SAR) studies. Recent publications highlight its use in high-throughput screening campaigns, where its lipophilic efficiency (LipE) parameters are optimized for CNS drug candidates. This aligns with the industry's shift toward fragment-based drug discovery (FBDD).

Environmental and regulatory considerations also play a role in the compound's applications. The difluoropropanamine scaffold is scrutinized for its green chemistry compatibility, particularly in reducing bioaccumulation potential. Researchers are exploring sustainable synthetic routes for CAS No. 2229632-34-0, addressing concerns about persistent organic pollutants (POPs). This resonates with the broader push for eco-friendly chemical processes in academia and industry.

Analytical characterization of 3-3-chloro-4-(trifluoromethyl)phenyl-2,2-difluoropropan-1-amine typically involves NMR spectroscopy (particularly ¹⁹F-NMR) and LC-MS techniques. Its chromatographic behavior is often compared to other fluorinated amines, with studies focusing on HPLC method development for impurity profiling. These efforts support quality control in GMP-compliant synthesis, a critical aspect for pharmaceutical intermediates.

Looking ahead, the compound's potential extends to material science, where its fluorine-rich structure could contribute to liquid crystal or polymeric material design. Patent literature reveals growing interest in its use for electronic coatings, leveraging the thermal stability imparted by its aromatic fluorination. As the scientific community prioritizes multi-functional compounds, CAS No. 2229632-34-0 exemplifies the convergence of pharmacology and advanced materials research.